Cas no 1888-41-1 (1-Naphthalenol, 2-methoxy-)

• Product Name: 1-Naphthalenol, 2-methoxy-
• CAS No: 1888-41-1
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 1380554
• PubChem ID: 10997535
• Update Time: 2025-04-23

1-Naphthalenol, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 2-methoxy-
• 5-hydroxy-6-methoxynaphthalene
• DTXSID60451216
• BAA88841
• 2-methoxy-1-naphthol
• 1888-41-1
• methoxynaphthol
• 1-Hydroxy-2-methoxynaphthalene
• 2-methoxynaphthalen-1-ol
• 61742-13-0
• SCHEMBL825453
• MFCD14534802
• QVIKUAVXSRNDPS-UHFFFAOYSA-N

• Inchi： 1S/C11H10O2/c1-13-10-7-6-8-4-2-3-5-9(8)11(10)12/h2-7,12H,1H3
• InChI Key： QVIKUAVXSRNDPS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC=CC2=C1O

Computed Properties

• Exact Mass: 174.068079557g/mol
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

1-Naphthalenol, 2-methoxy- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Naphthalenol, 2-methoxy-

Exploring the Properties and Applications of 1-Naphthalenol, 2-methoxy- (CAS No. 1888-41-1)

1-Naphthalenol, 2-methoxy-, also known as 2-methoxy-1-naphthol, is a significant chemical compound with the CAS number 1888-41-1. This organic compound belongs to the naphthalene derivatives family and is widely studied for its unique chemical properties and diverse applications. With the increasing interest in specialized chemicals for industrial and research purposes, 1-Naphthalenol, 2-methoxy- has gained attention due to its role in various synthetic processes and potential uses in advanced materials.

The molecular structure of 1-Naphthalenol, 2-methoxy- consists of a naphthalene ring substituted with a hydroxyl group at the 1-position and a methoxy group at the 2-position. This arrangement imparts distinct reactivity, making it valuable in organic synthesis. Researchers often explore its behavior under different conditions, such as pH variations or catalytic environments, to optimize its use in reactions like coupling or polymerization. The compound's stability and solubility characteristics also make it a candidate for applications in dyes, fragrances, and specialty chemicals.

One of the trending topics in chemical research is the development of eco-friendly and sustainable processes. 1-Naphthalenol, 2-methoxy- has been investigated for its potential in green chemistry applications, particularly as a precursor for biodegradable materials or as an intermediate in the synthesis of non-toxic additives. This aligns with the growing demand for sustainable alternatives in industries such as textiles, coatings, and adhesives. Additionally, its role in photochemical reactions has sparked interest in fields like optoelectronics and renewable energy.

From a commercial perspective, the market for naphthalene derivatives like 2-methoxy-1-naphthol is expanding due to their versatility. Manufacturers and suppliers are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical and agrochemical industries. Questions frequently searched by users include: "What are the uses of 1-Naphthalenol, 2-methoxy-?" and "Where to buy CAS 1888-41-1?" These queries reflect the compound's relevance in both academic and industrial settings.

In analytical chemistry, 1-Naphthalenol, 2-methoxy- serves as a reference standard for chromatographic techniques, ensuring accurate measurements in quality control labs. Its UV-visible absorption properties also make it useful in spectroscopic studies. Furthermore, ongoing research explores its potential in nanotechnology, where its aromatic structure could contribute to the design of novel nanomaterials with tailored functionalities.

Safety and handling of 1-Naphthalenol, 2-methoxy- are critical considerations for laboratories and industries. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Users often search for "MSDS of 2-methoxy-1-naphthol" or "storage guidelines for CAS 1888-41-1," emphasizing the need for accessible safety information.

In summary, 1-Naphthalenol, 2-methoxy- (CAS No. 1888-41-1) is a multifaceted compound with applications spanning organic synthesis, materials science, and analytical chemistry. Its compatibility with sustainable practices and emerging technologies positions it as a valuable component in modern chemical innovation. As research continues to uncover new possibilities, this compound is poised to play an even greater role in addressing contemporary industrial challenges.